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Compound of Interest

Compound Name: Sdz nkt 343

Cat. No.: B071355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols, operational procedures, and disposal

guidelines for the handling of Sdz nkt 343, a selective human tachykinin NK1 receptor

antagonist. Adherence to these guidelines is critical to ensure a safe laboratory environment

and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Safety
Precautions
While Sdz nkt 343 is not classified as a hazardous substance, standard laboratory safety

practices should be rigorously followed. The following personal protective equipment is

mandatory when handling this compound:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection Laboratory coat
Fully fastened to protect

against accidental splashes.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is recommended.

General Handling Precautions:

Avoid inhalation of dust or aerosols.

Prevent contact with eyes, skin, and clothing.

Handle in a well-ventilated area, preferably in a fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Emergency and First Aid Procedures
In the event of exposure to Sdz nkt 343, the following first aid measures should be taken

immediately:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash affected

area with soap and water. If irritation persists,

seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Operational Plan: Handling and Storage
Storage: Store Sdz nkt 343 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.

Preparation of Stock Solutions: Sdz nkt 343 is soluble in DMSO and ethanol.[1] For in vitro

assays, a common practice is to prepare a concentrated stock solution in a suitable solvent,

which is then further diluted in the appropriate cell culture medium.

Disposal Plan
Dispose of Sdz nkt 343 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. It is recommended to consult with your institution's

environmental health and safety department for specific guidance. For spills, absorb the

material with an inert absorbent and place it in a sealed container for disposal.

Experimental Protocol: In Vitro Radioligand Binding
Assay
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This protocol is a representative example of how Sdz nkt 343 is used to determine its binding

affinity for the human NK1 receptor.

Objective: To determine the half-maximal inhibitory concentration (IC50) of Sdz nkt 343 for the

human NK1 receptor.

Materials:

Sdz nkt 343

Membranes from Cos-7 cells transfected with the human NK1 receptor

[3H]-Substance P (radioligand)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2, 0.1% BSA, and

protease inhibitors)

Scintillation fluid

Microplates

Filtration apparatus

Scintillation counter

Procedure:

Prepare serial dilutions of Sdz nkt 343 in the assay buffer.

In a microplate, add the cell membranes, [3H]-Substance P at a fixed concentration (typically

at its Kd value), and varying concentrations of Sdz nkt 343.

Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to allow

binding to reach equilibrium.

Terminate the binding reaction by rapid filtration through a glass fiber filter, which traps the

membranes with the bound radioligand.
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Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity

using a scintillation counter.

Determine the non-specific binding by including a high concentration of a non-labeled ligand.

Calculate the specific binding at each concentration of Sdz nkt 343 and plot the data to

determine the IC50 value.

Tachykinin NK1 Receptor Signaling Pathway
Sdz nkt 343 is an antagonist of the tachykinin NK1 receptor, a G-protein coupled receptor

(GPCR). The binding of the endogenous ligand, Substance P (SP), to the NK1 receptor

initiates a cascade of intracellular signaling events. Sdz nkt 343 blocks these downstream

effects by preventing SP from binding to the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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